Cas no 1860074-31-2 (5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one
• CAS No: 1860074-31-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5790779
• PubChem ID: 130571781
• Update Time: 2025-06-09

5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one
• EN300-1105815
• 1860074-31-2
• 2(1H)-Pyridinone, 5-amino-6-methyl-1-(2-methylbutyl)-

• Inchi： 1S/C11H18N2O/c1-4-8(2)7-13-9(3)10(12)5-6-11(13)14/h5-6,8H,4,7,12H2,1-3H3
• InChI Key： KCOSJMMWTXUVLW-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C)N1CC(C)CC)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 314.2±31.0 °C(Predicted)
• pka: 4.38±0.20(Predicted)

Additional information on 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one

Introduction to 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one (CAS No. 1860074-31-2)

5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1860074-31-2, belongs to the dihydropyridine class, which is well-known for its applications in various therapeutic areas. The presence of both amino and methyl substituents in its molecular structure contributes to its reactivity and potential biological activity, making it a subject of extensive research in medicinal chemistry.

The synthesis and characterization of 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one have been the focus of numerous studies aimed at exploring its pharmacological potential. Dihydropyridines are particularly interesting because they exhibit a wide range of biological activities, including vasodilation, calcium channel modulation, and anti-inflammatory effects. The specific substitution pattern in 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one suggests that it may possess unique interactions with biological targets, which could lead to novel therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. These studies have highlighted the potential of 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one as a lead compound for drug development. Specifically, its ability to interact with enzymes and receptors involved in metabolic pathways has been a key focus of interest. This has opened up possibilities for its use in treating conditions such as diabetes, hyperlipidemia, and certain types of cancer.

In vitro studies have demonstrated that 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one exhibits promising activity against various disease-related targets. For instance, preliminary research indicates that it may inhibit the activity of certain kinases involved in cancer progression. Additionally, its structural features suggest that it could modulate inflammatory pathways by interacting with cytokine receptors and signaling molecules. These findings are particularly encouraging given the growing recognition of inflammation as a key factor in many chronic diseases.

The pharmacokinetic properties of 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one are also being thoroughly investigated. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to study these properties in detail. The results obtained from these studies will guide the design of future clinical trials and help in formulating appropriate dosing regimens.

One of the most exciting aspects of 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one is its potential for structural modification to enhance its pharmacological properties. By introducing additional functional groups or altering the substitution pattern, researchers can fine-tune the compound's activity and selectivity. This approach has already led to the discovery of several potent derivatives with improved therapeutic profiles. The flexibility offered by the dihydropyridine scaffold makes it an ideal platform for such modifications.

The role of 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one in drug development is further underscored by its compatibility with modern synthetic methodologies. Techniques such as solid-phase synthesis and flow chemistry have made it possible to produce complex molecules more efficiently and cost-effectively. These advancements are particularly important for academic and industrial researchers who are working on developing new drugs based on this compound.

As research continues to uncover new applications for 5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. Such partnerships facilitate the rapid translation of laboratory findings into clinical trials and ultimately into new therapies for patients worldwide. The growing interest in this compound underscores its potential as a valuable tool in modern drug discovery.

In conclusion,5-Amino-6-methyl-1-(2-methylbutyl)-1,2-dihydropyridin-2-one (CAS No. 1860074-31-2) represents a promising area of research with significant implications for human health. Its unique chemical structure and biological activity make it a compelling candidate for further investigation into various therapeutic applications. As our understanding of this compound grows, so too does the likelihood that it will play a crucial role in the development of new medicines in the coming years.